Cas no 2880-73-1 ((2S,4R)-4-ethyl-1-methyl-pyrrolidine-2-carboxylic acid;hydrochloride)

• Product Name: (2S,4R)-4-ethyl-1-methyl-pyrrolidine-2-carboxylic acid;hydrochloride
• CAS No: 2880-73-1
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• CID: 1059310
• Update Time: 2025-05-26

(2S,4R)-4-ethyl-1-methyl-pyrrolidine-2-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-4-Ethyl-1-methylproline Hydrochloride
• CID 121230880
• (2S,4R)-4-ethyl-1-methylpyrrolidine-2-carboxylic acid
• SLOHNCKVHLZACR-HHQFNNIRSA-N
• Lincomycin Impurity 2 HCl
• (2S,4R)-4-Ethyl-1-methylpyrrolidine-2-carboxylic acid hydrochloride
• (2S,4R)-4-ethyl-1-methyl-pyrrolidine-2-carboxylic acid;hydrochloride

• Inchi： 1S/C8H15NO2.ClH/c1-3-6-4-7(8(10)11)9(2)5-6;/h6-7H,3-5H2,1-2H3,(H,10,11);1H/t6-,7+;/m1./s1
• InChI Key： SLOHNCKVHLZACR-HHQFNNIRSA-N
• SMILES： Cl.OC([C@@H]1C[C@@H](CC)CN1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 158
• Topological Polar Surface Area: 40.5

Experimental Properties

• Solubility: Methanol

Additional information on (2S,4R)-4-ethyl-1-methyl-pyrrolidine-2-carboxylic acid;hydrochloride

Recent Advances in the Study of (2S,4R)-4-ethyl-1-methyl-pyrrolidine-2-carboxylic acid;hydrochloride (CAS: 2880-73-1)

The compound (2S,4R)-4-ethyl-1-methyl-pyrrolidine-2-carboxylic acid;hydrochloride (CAS: 2880-73-1) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This chiral pyrrolidine derivative is structurally related to proline and has been investigated for its role as a building block in the synthesis of bioactive molecules, particularly in the context of central nervous system (CNS) disorders and antimicrobial agents. Recent studies have explored its synthesis, stereochemical properties, and biological activities, providing new insights into its therapeutic potential.

A key focus of recent research has been the optimization of synthetic routes for (2S,4R)-4-ethyl-1-methyl-pyrrolidine-2-carboxylic acid;hydrochloride. Advances in asymmetric synthesis and catalytic methods have enabled more efficient production of this compound with high enantiomeric purity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel enzymatic resolution approach that significantly improved yield and reduced byproducts. These developments are critical for scaling up production and ensuring the compound's availability for further pharmacological studies.

Pharmacological evaluations of (2S,4R)-4-ethyl-1-methyl-pyrrolidine-2-carboxylic acid;hydrochloride have revealed its potential as a modulator of neurotransmitter systems. In vitro and in vivo studies suggest that this compound may interact with GABA receptors, making it a candidate for the treatment of anxiety and epilepsy. Additionally, its structural similarity to proline derivatives has prompted investigations into its role as a scaffold for designing peptidomimetics with enhanced bioavailability and target specificity. A 2022 study in Bioorganic & Medicinal Chemistry Letters highlighted its utility in developing novel antimicrobial peptides with activity against drug-resistant bacterial strains.

Despite these promising findings, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research aims to address these gaps through structure-activity relationship (SAR) studies and computational modeling. The integration of machine learning algorithms in drug design has further accelerated the identification of derivatives with improved efficacy and safety profiles. As the field progresses, (2S,4R)-4-ethyl-1-methyl-pyrrolidine-2-carboxylic acid;hydrochloride is poised to play a pivotal role in the development of next-generation therapeutics for CNS and infectious diseases.